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Compound of Interest

Compound Name: 4-Bromobenzofuran-5-ol

Cat. No.: B12092401

Get Quote

Physicochemical Characterization, Synthesis Strategy, and Structural Applications

Executive Summary
4-Bromobenzofuran-5-ol (CAS: 40432-23-3) is a halogenated bicyclic phenol serving as a

critical intermediate in the synthesis of bioactive benzofuran derivatives and polycyclic

heteroaromatic scaffolds.[1][2][3][4] Its structural uniqueness lies in the ortho-positioning of the

bromine atom (C4) relative to the hydroxyl group (C5), enabling it to function as a precursor for

4,5-benzofuranynes (arynes) via metal-halogen exchange. This guide delineates its physical

properties, synthetic pathways, and handling protocols, emphasizing its role in fragment-based

drug discovery (FBDD).

Physicochemical Characterization
Accurate characterization is essential for validating the integrity of this intermediate during

synthesis.

Physical Properties
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Property Data / Description Source Validation

CAS Number 40432-23-3
Sigma-Aldrich [1], BLD Pharm

[2]

Molecular Formula C₈H₅BrO₂ Calculated

Molecular Weight 213.03 g/mol Calculated

Physical State Solid (Powder or Crystalline) Sigma-Aldrich [1]

Appearance
Typically off-white to pale

yellow solid

Observed in analogous

bromophenols

Solubility

Soluble in DMSO, Methanol,

EtOAc, DCM; Low water

solubility

Lipophilic phenolic nature

pKa (Predicted) ~8.5 - 9.5 (Phenolic OH)
Acidic due to electron-

withdrawing Br

Note on Melting Point: While specific melting point ranges for the unsubstituted intermediate

are often proprietary to specific synthetic theses, analogous 4-bromo-5-hydroxybenzofuran

derivatives typically melt in the range of 120–170°C depending on crystal packing and purity

[3]. Researchers should rely on 1H NMR and LC-MS for definitive identification rather than

melting point alone.

Spectroscopic Identification (Validation Criteria)
1H NMR (CDCl₃/DMSO-d₆): Distinctive singlet or doublet for the furan ring protons (H2, H3).

The aromatic region will show coupling patterns consistent with 4,5-disubstitution (ortho-

coupling absent between C4/C5, meta-coupling possible).

MS (ESI): Characteristic isotopic pattern for Bromine (1:1 ratio of [M]+ and [M+2]+ peaks at

m/z 213 and 215).

Synthesis & Reaction Engineering
The synthesis of 4-Bromobenzofuran-5-ol requires controlling regioselectivity during

bromination, as the C5-hydroxyl group activates positions C4 and C6.
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Synthesis Pathway: Regioselective Bromination
Direct bromination of benzofuran-5-ol often yields a mixture of C4 and C6 isomers. A robust

route typically involves protection-directed lithiation or careful electrophilic substitution.

Pathway A: Direct Bromination (Low Selectivity Risk)

Substrate: Benzofuran-5-ol.

Reagent: NBS (N-Bromosuccinimide) or Br₂ in AcOH.

Challenge: Competition between C4 and C6 bromination. C6 is often sterically favored,

making C4-selective synthesis challenging without blocking groups.

Pathway B: The "Aryne Precursor" Route (High Fidelity) A more reliable method, as utilized in

advanced heterocyclic synthesis (e.g., UCLA synthetic studies [4]), involves constructing the

ring or using specific precursors that force the bromine into the C4 position.

5-Benzyloxybenzofuran Bromination
(Regioselective)

NBS/DMF
4-Bromo-5-benzyloxybenzofuran Debenzylation

(H2, Pd/C or BBr3)
4-Bromobenzofuran-5-ol

(Target)
Yields Solid

Click to download full resolution via product page

Figure 1: Synthetic logic flow for accessing 4-Bromobenzofuran-5-ol via a protected

intermediate to ensure purity.

Structural Applications in Drug Design
The 4-bromo-5-hydroxy motif is a "privileged scaffold" for generating molecular complexity.

Generation of 4,5-Benzofuranynes
This compound serves as a precursor to 4,5-benzofuranyne, a highly reactive intermediate

used to synthesize complex fused heterocycles via cycloaddition.

Mechanism: Treatment of the O-protected derivative (e.g., silyl ether or sulfonate) with a

strong base (e.g., t-BuLi) or fluoride source triggers elimination to form the triple bond

(aryne) [4].
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Trapping: The aryne can be trapped with furans, azides, or nitrones to create novel drug

scaffolds.

Biological Activity
Derivatives of 4-bromobenzofuran-5-ol have demonstrated potential in:

Antifungal Agents: Exhibiting activity against Candida and Aspergillus species [5].[5]

Antitubulin Agents: 2-Aroyl derivatives show potent cytotoxicity against cancer cell lines [3].

Handling and Stability Protocol
Safety Directive: As a halogenated phenol, this compound is an irritant and potentially toxic.

Parameter Protocol

Storage

2–8°C (Refrigerate). Protect from light to

prevent debromination or oxidation of the

phenol.

Handling
Wear nitrile gloves and safety glasses. Handle

in a fume hood to avoid dust inhalation.

Stability

Stable under recommended storage. Avoid

strong oxidizing agents and strong bases

(unless intended for reaction).

Disposal
Halogenated organic waste stream. Do not

dispose of in aqueous drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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